Cas no 646-58-2 (trifluoromethanesulphonic acid, compound with triethylamine (1:1))
646-58-2 structure
Product Name:trifluoromethanesulphonic acid, compound with triethylamine (1:1)
CAS No:646-58-2
MF:C7H16F3NO3S
MW:251.267051696777
CID:1682522
PubChem ID:71565
Update Time:2025-04-21
trifluoromethanesulphonic acid, compound with triethylamine (1:1) Chemical and Physical Properties
Names and Identifiers
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- trifluoromethanesulphonic acid, compound with triethylamine (1:1)
- Methanesulfonic acid, 1,1,1-trifluoro-, ompd. with N,N-diethylethanamine (1:1)
- Triethylamine salt of trifluoromethanesulfonic acid
- Methanesulfonic acid, trifluoro-, compd. with N,N-diethylethanamine (1:1)
- trifluoromethanesulfonic acid - N,N-diethylethanamine (1:1)
- acid trifluoro-Methanesulfonic.N,N-diethylethanamine
- DTXSID70883524
- 646-58-2
- EINECS 211-475-0
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- Inchi: 1S/C6H15N.CHF3O3S/c1-4-7(5-2)6-3;2-1(3,4)8(5,6)7/h4-6H2,1-3H3;(H,5,6,7)
- InChI Key: TVBIVRGNYNBFCD-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)O.N(CC)(CC)CC
Computed Properties
- Exact Mass: 251.08038
- Monoisotopic Mass: 251.080299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
Experimental Properties
- Boiling Point: 162°C at 760 mmHg
- Flash Point: 109.5°C
- PSA: 57.61
trifluoromethanesulphonic acid, compound with triethylamine (1:1) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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